N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C15H19N3O4 and its molecular weight is 305.334. The purity is usually 95%.
BenchChem offers high-quality N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Research on the synthesis of novel pyrido[1,2-a]pyrimidine derivatives and their potential applications has been a topic of interest. For instance, studies have focused on creating new chemical entities by modifying the pyridine moiety, aiming to explore their biological activities. This includes the development of analogs with enhanced properties or for specific biological targets (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).
Anticancer Activity
Some research has been conducted on the anticancer properties of pyrido[1,2-a]pyrimidine-3-carboxamide derivatives. A study by Santhosh Kumar et al. (2015) synthesized a series of novel compounds, demonstrating promising anticancer activity against human cancer cell lines. This suggests potential applications of such compounds in cancer therapy (Santhosh Kumar et al., 2015).
Antifungal and Antiviral Activities
Compounds derived from pyrido[1,2-a]pyrimidine have been investigated for their antifungal and antiviral activities. Research by Hanafy (2011) synthesized new pyrido[2,3-d]pyrimidine derivatives, demonstrating significant antifungal activities against various strains. Similarly, Saxena et al. (1990) explored analogues of pyrazolo[3,4-d]pyrimidine for their antiviral activity, providing insights into potential therapeutic applications (Hanafy, 2011); (Saxena, Coleman, Drach, & Townsend, 1990).
Methodological Advances
The development of synthetic methodologies for creating pyrido[1,2-a]pyrimidine derivatives and related compounds has been a focus of research. These studies aim to improve the efficiency, selectivity, and yield of such compounds, which are crucial for their potential applications in various scientific and therapeutic fields (Mlakar et al., 1998).
Mechanism of Action
Target of Action
Pyrimidine derivatives, which include “N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide”, have been found to exhibit a range of pharmacological effects
Mode of Action
Many pyrimidines exert their effects by inhibiting the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
Without specific information, it’s difficult to determine the exact biochemical pathways affected by “N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide”. Pyrimidines in general can affect a variety of biochemical pathways, depending on their specific targets .
Result of Action
properties
IUPAC Name |
N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O4/c1-3-22-8-4-6-16-13(19)12-14(20)17-11-9-10(2)5-7-18(11)15(12)21/h5,7,9,20H,3-4,6,8H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCKXCUBSLPGPLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC(=O)C1=C(N=C2C=C(C=CN2C1=O)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethoxypropyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.